Cas no 2138127-64-5 (Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate)

• Product Name: Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate
• CAS No: 2138127-64-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5758343
• PubChem ID: 165446619
• Update Time: 2025-07-09

Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700568
• methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate
• 2138127-64-5
• Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-11(10(13)15-3)12(16-11)7-4-5-9(14-2)6-8-12/h9H,4-8H2,1-3H3
• InChI Key： HZNIOWULBLQKPN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C)C21CCCC(CC2)OC

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate

Introduction to Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No. 2138127-64-5)

Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No. 2138127-64-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate spirocyclic structure, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate consists of a spirocyclic framework formed by the fusion of an oxazole ring with a nonane backbone. This structural motif imparts a high degree of rigidity and conformational stability, which is crucial for the design of biologically active molecules. The presence of methoxy and methyl substituents further enhances its pharmacological potential by influencing electronic and steric interactions within the molecule.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinities to biological targets. Research has demonstrated that spirocyclic structures can effectively traverse biological membranes, making them promising candidates for drug delivery systems. Additionally, the oxazole moiety is known for its role in stabilizing reactive intermediates and facilitating molecular recognition processes.

The synthesis of Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the spirocyclic core with high efficiency and yield. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative approaches in modern organic synthesis.

Recent studies have explored the pharmacological properties of derivatives related to Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate. For instance, researchers have investigated its potential as a scaffold for kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The spirocyclic structure's ability to interact with protein targets in a specific manner has led to the discovery of novel compounds with improved selectivity and reduced toxicity.

The compound's versatility also extends to its role as a building block in peptidomimetic chemistry. By incorporating spirocyclic motifs into peptide analogs, scientists have been able to develop molecules that exhibit enhanced stability and bioavailability. These peptidomimetics are particularly valuable in drug discovery efforts aimed at targeting protein-protein interactions, which are often difficult to modulate with traditional small molecule drugs.

In addition to its pharmaceutical applications, Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate has shown promise in materials science research. Its unique structural features make it an attractive candidate for designing functional materials with applications in optoelectronics and nanotechnology. The compound's ability to form stable supramolecular assemblies has been explored in the development of novel polymers and liquid crystals.

The future prospects for Methyl 6-methoxy-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate are vast, driven by ongoing advancements in synthetic chemistry and computational modeling. As our understanding of molecular interactions continues to evolve, new opportunities will arise for leveraging this compound's unique properties in drug discovery, materials science, and beyond. Collaborative efforts between academia and industry will be essential in translating these findings into tangible applications that benefit society.